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Compound of Interest

Compound Name: Silevertinib

Cat. No.: B15610655

Essential Safety and Handling Guide for
Silevertinib

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals engaged in the handling of Silevertinib (BDTX-1535), a potent and
selective EGFR inhibitor. Adherence to these protocols is essential to ensure personal safety
and maintain a secure laboratory environment.

Silevertinib is classified as harmful if swallowed and can cause skin and serious eye
irritation[1]. Therefore, stringent safety measures are required during its handling and disposal.

Personal Protective Equipment (PPE)

A comprehensive risk assessment should be conducted before handling Silevertinib. The
following personal protective equipment is mandatory to minimize exposure.
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PPE Category Item Specification

Chemical-resistant gloves
) (e.g., nitrile) are required.
Hand Protection Gloves ] )
Consider double-gloving for

enhanced protection.[2]

Safety glasses with side
shields are the minimum
Eye & Face Protection Safety Glasses/Shield requirement. A face shield
should be worn if a splash
hazard exists.[1][2]

A buttoned lab coat or a
chemical-resistant suit is

Body Protection Lab Coat/Protective Suit necessary to protect the body
and clothing from potential
spills.[1][2]

Use a suitable respirator with

an appropriate filter (e.g., P3) if
Respiratory Protection Respirator dust is generated or when

working outside a ventilated

enclosure.[2]

Operational Plan: Step-by-Step Handling Procedure

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.

Ensure that a safety shower and an eyewash station are readily accessible.

Cover the work surface with absorbent, disposable bench paper.

2. Donning PPE:

Follow the prescribed sequence for donning PPE to ensure maximum protection. A visual
guide is provided in the workflow diagram below.
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. Handling Silevertinib:
When handling the solid compound, avoid generating dust.
If preparing solutions, add the solvent to the solid slowly to prevent splashing.
Do not eat, drink, or smoke in the designated handling area[1].

. Decontamination:

Wipe down all surfaces and equipment with an appropriate deactivating agent and then
clean with soap and water after handling is complete.

Contaminated disposable materials should be treated as hazardous waste.
. Doffing PPE:

Remove PPE in the correct order to prevent cross-contamination. Refer to the workflow
diagram for the proper sequence.

. Personal Hygiene:

Wash hands thoroughly with soap and water after removing gloves and before leaving the
work area[1].

Doffing PPE

Gloves Face Shield/ Lab Coat/ Gloves

(Outer Pair) Goggles Protective Suit (Inner Pair)

Donning PPE

Lab Coat/ Respirator Face Shield/ Gloves

Protective Suit (if required) Goggles (Double Glove)
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PPE Donning and Doffing Workflow

Disposal Plan

All waste contaminated with Silevertinib must be managed as hazardous waste in accordance
with local, state, and federal regulations[1][2].

» Solid Waste: Collect all contaminated solid waste, including used PPE and bench paper, in a
dedicated, clearly labeled, and sealed hazardous waste container.

» Liquid Waste: Collect all solutions containing Silevertinib in a dedicated, clearly labeled, and
sealed hazardous waste container.

o Contaminated Sharps: Dispose of any contaminated sharps, such as needles or razor
blades, in a puncture-resistant sharps container specifically labeled for hazardous chemical
waste.

Never dispose of Silevertinib or its contaminated waste in standard laboratory trash or down
the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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